4-hydroxy-5-isobutyl-5H-furan-2-one

• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 3-hydroxy-2-(2-methylpropyl)-2H-furan-5-one
• InChI: InChI=1S/C8H12O3/c1-5(2)3-7-6(9)4-8(10)11-7/h4-5,7,9H,3H2,1-2H3
• InChI Key: UNTMBJCIEAZQBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1C(=CC(=O)O1)O

Description

4-Hydroxy-5-isobutyl-5H-furan-2-one is a γ-lactone derivative characterized by a hydroxy group at position 4 and an isobutyl substituent at position 5 of the furanone ring. This compound belongs to the class of 5H-furan-2-ones, which are heterocyclic structures with diverse pharmacological and synthetic applications.

Comparison with Similar Compounds

5-Hydroxy-4-methylfuran-2(5H)-one (CAS 40834-42-2)

• Structure : Hydroxy at C5, methyl at C3.
• Key Differences : Smaller methyl group (vs. isobutyl) reduces steric hindrance and lipophilicity.
• Synthesis : Typically via condensation of methyl-substituted glyoxals or lactonization of hydroxy acids.
• Properties : Lower molecular weight (114.1 g/mol) and higher solubility in polar solvents compared to the isobutyl analog .

4-Methyl-5H-furan-2-one (CAS 6124-79-4)

• Structure : Methyl at C4, unsaturated lactone ring.
• Key Differences : Absence of hydroxy group reduces hydrogen-bonding capacity.
• Synthesis: Prepared via cyclization of 4-methyl-2-butenoic acid.
• Properties : Lower polarity (logP ~1.2) and higher volatility (boiling point ~292°C) than the hydroxy-isobutyl derivative .

3-Methyl-4-iodo-5-(1'-naphthyl)-5-hydroxyl-2(5H)-furanone

• Structure : Hydroxy at C5, methyl at C3, iodo at C4, naphthyl at C5.
• Key Differences : Halogen (iodo) and aromatic (naphthyl) substituents enhance electronic complexity and steric bulk.
• Synthesis : Halolactonization of γ,δ-unsaturated acids with iodine .

5-Amino-2-(2-fluorophenyl)-4-hydroxyfuran-3(2H)-one (CAS 1312137-93-1)

• Structure: Amino at C5, hydroxy at C4, fluorophenyl at C2.
• Key Differences: Amino group introduces nucleophilicity; fluorophenyl enhances metabolic stability.
• Synthesis: Multi-step condensation involving fluorophenyl aldehydes and amino precursors .
• Applications : Investigated as an antiviral or kinase inhibitor due to fluorine’s electronegativity.

Data Table: Comparative Analysis

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
4-Hydroxy-5-isobutyl-5H-furan-2-one	C4: -OH, C5: -CH2CH(CH3)2	C9H14O3	170.2	High lipophilicity (logP ~2.5)
5-Hydroxy-4-methylfuran-2(5H)-one	C4: -CH3, C5: -OH	C5H6O3	114.1	Water-soluble, fruity odor
4-Methyl-5H-furan-2-one	C4: -CH3	C5H6O2	98.1	Volatile, low polarity
3-Methyl-4-iodo-5-(1'-naphthyl)...	C3: -CH3, C4: -I, C5: -OH	C15H11IO3	354.2	Radiopaque, high stability
5-Amino-2-(2-fluorophenyl)-4-...	C2: -C6H4F, C4: -OH, C5: -NH2	C10H8FNO3	209.2	Potential kinase inhibition